Cas no 76-71-1 (Diethyl ethyl(1-methylpropyl)malonate)

Diethyl ethyl(1-methylpropyl)malonate structure

76-71-1 structure

Product Name:Diethyl ethyl(1-methylpropyl)malonate

CAS No:76-71-1

Molecular Formula:C₁₃H₂₄O₄

Molecular Weight:244.33

CID:34057

PubChem ID:78939

Diethyl ethyl(1-methylpropyl)malonate Properties

Names and Identifiers

- Diethyl ethyl(1-methylpropyl)malonate
- Ethyl(1-methylpropyl)propanedioic acid diethyl ester
- DIETYHL ETHYL(1-METHYLPROPYL)MALONATE
- 2-ethyl-2-sec-butyl-malonic acid diethyl ester
- 2-SEC-BUTYL-2-ETHYLMALONIC ACID DIETHYL ESTER
- Aethyl-sec-butyl-malonsaeure-diaethylester
- DIETHYL (2-BUTYL)ETHYLMALONATE
- diethyl 2-butan-2-yl-2-ethyl-propanedioate
- DIETHYL ETHYL(SEC-BUTYL)MALONATE
- DIETHYL2-SEC-BUTYL-2-ETHYLMALONATE
- Ethyl-ethyl-sec-butylmalonat
- ethyl-sec-butyl-malonic acid diethyl ester
- Diethyl 2-(sec-butyl)-2-ethylmalonate
- FT-0643014
- EINECS 200-980-1
- 76-71-1
- Diethyl sec-butylethylmalonate
- Propanedioic acid, ethyl(1-methylpropyl)-, diethyl ester
- A805132
- W-104346
- DTXSID901018954
- NSC-10822
- Diethyl4-methyl-3,3-hexanedicarboxylate
- 123647-93-8
- sec-Butylethylmalonic acid, diethyl ester
- diethyl 2-sec-butyl-2-ethylmalonate
- NSC10822
- NSC 10822
- FT-0624857
- diethyl 2-butan-2-yl-2-ethylpropanedioate
- NS00041215
- InChIKey： WZFGIKMWBJCRBU-UHFFFAOYSA-N
- Inchi： 1S/C13H24O4/c1-6-10(5)13(7-2,11(14)16-8-3)12(15)17-9-4/h10H,6-9H2,1-5H3
- SMILES： CCC(C)C(CC)(C(=O)OCC)C(=O)OCC

Computed Properties

Exact Mass: 244.16700
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 9
Monoisotopic Mass: 244.16745924g/mol
Heavy Atom Count: 17
Complexity: 242
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.5
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 52.6Å²

Experimental Properties

LogP: 2.55510
PSA: 52.60000

Diethyl ethyl(1-methylpropyl)malonate Related Literature

1. Design and coordination behavior of the first selective recognition ligand of 147Pm(iii)

Weisheng Liu,Xiaofeng Li,Yonghong Wen,Minyu Tan Dalton Trans. 2004 640
2. Probing the influence of lactose fines, a USP modified induction port and modified DDU apparatus on the aerodynamic behavior of a fluticasone propionate dry powder inhaler

Piyush Mehta,C. Bothiraja,Shivajirao Kadam,Atmaram Pawar New J. Chem. 2019 43 17327
3. Phenothiazine and amide-ornamented novel nitrogen heterocyclic hybrids: synthesis, biological and molecular docking studies

Ramar Sivaramakarthikeyan,Ayyanar Karuppasamy,Shunmugam Iniyaval,Krishnaraj Padmavathy,Wei-Meng Lim,Chun-Wai Mai,Chennan Ramalingan New J. Chem. 2020 44 4049
4. Effective homogeneous hydrogenation of α-keto esters catalysed by neutral rhodium(I) complexes with phosphine ligands and application to the asymmetric synthesis of lactates

Iwao Ojima,Tetsuo Kogure,Kazuo Achiwa J. Chem. Soc. Chem. Commun. 1977 428
5. Crystal structures of di-iron μ-η2-(C,C)-ketene complexes, [{Fe(η5-C5H5)(CO)2}2(μ-CH2CO)] and [{Fe(η5-C5Me5)(CO)2}2(μ-CH2CO)]. Synergistic metal-to-ligand back donation as revealed by comparison with [{Fe(η5-C5H5)(CO)2}2(μ-CH2CH2CO)]

Munetaka Akita,Atsuo Kondoh,Yoshihiko Moro-Oka J. Chem. Soc. Dalton Trans. 1989 1083
6. Complexation of Diquat by a regiospecifically synthesised macrobicyclic receptor molecule

Billy L. Allwood,Franz H. Kohnke,Alexandra M. Z. Slawin,J. Fraser Stoddart,David J. Williams J. Chem. Soc. Chem. Commun. 1985 311
7. 180. Optical rotatory power and structure in triterpenoid compounds. Application of the method of molecular rotation differences

D. H. R. Barton,E. R. H. Jones J. Chem. Soc. 1944 659
8. Thermodynamics of hydrocarbon mixtures. Part I. The heats of mixing of the binary and ternary systems formed by benzene, cyclohexane, and n-heptane

C. P. Brown,A. R. Mathieson,J. C. J. Thynne J. Chem. Soc. 1955 4141
9. Central vs. peripheral Ag(i) coordination in NS3-open chain and cage ligands

Jan M. Baumeister,Roger Alberto,Kirstin Ortner,Bernhard Spingler,P. August Schubiger,Thomas A. Kaden J. Chem. Soc. Dalton Trans. 2002 4143
10. Design and synthesis of novel monoterpenoid indole alkaloid-like analogues and their antitumour activities in vitro

Jiaqi Fang,Tao Huang,Mengyuan Xia,Lulu Deng,Xiaojiang Hao,Yuehu Wang,Shuzhen Mu Org. Biomol. Chem. 2018 16 3026